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Introduction
3-Bromomethylpyridine hydrobromide is a versatile heterocyclic building block crucial in the

development of novel agrochemicals.[1] Its utility stems from the reactive bromomethyl group,

which readily undergoes nucleophilic substitution reactions, allowing for the facile introduction

of the pyridylmethyl moiety into a target molecule.[2] This pyridylmethyl group is a key

pharmacophore in a number of successful commercial insecticides, particularly within the

neonicotinoid class.

Neonicotinoids are systemic insecticides that act as agonists at the insect nicotinic

acetylcholine receptor (nAChR), leading to paralysis and death of the target pest.[3][4] A

prominent member of this class is Imidacloprid, which typically features a chloropyridylmethyl

group. This application note details a representative protocol for the synthesis of a potent

Imidacloprid analogue, 1-(3-pyridylmethyl)-2-nitroimino-imidazolidine, utilizing 3-
bromomethylpyridine hydrobromide as the key starting material. The synthesized analogue,

lacking the chlorine atom on the pyridine ring, has demonstrated significant insecticidal activity,

highlighting the utility of 3-bromomethylpyridine hydrobromide in generating effective

agrochemical candidates.[5]
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Physicochemical Properties of 3-
Bromomethylpyridine Hydrobromide
A summary of the key physicochemical properties of the starting material is provided in the

table below.

Property Value Reference(s)

CAS Number 4916-55-6 [1]

Molecular Formula C₆H₆BrN · HBr [1]

Molecular Weight 252.93 g/mol [1]

Melting Point 150-155 °C [6]

Appearance Solid [1]

Synthetic Pathway
The synthesis of the Imidacloprid analogue from 3-bromomethylpyridine hydrobromide is a

two-step process. First, the nucleophile, 2-nitroiminoimidazolidine, is prepared from the

condensation of ethylenediamine with nitroguanidine. Subsequently, 3-bromomethylpyridine,

generated in situ from its hydrobromide salt, is reacted with 2-nitroiminoimidazolidine via a

nucleophilic substitution reaction to yield the final product.
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Synthesis of 2-Nitroiminoimidazolidine

Synthesis of Imidacloprid Analogue

Nitroguanidine Condensation

Ethylenediamine

2-Nitroiminoimidazolidine

Nucleophilic
Substitution

3-Bromomethylpyridine
Hydrobromide

Base (e.g., K2CO3) 1-(3-pyridylmethyl)-2-
nitroimino-imidazolidine

3-Bromomethylpyridine

1-(3-pyridylmethyl)-2-nitroimino-imidazolidine

2-Nitroiminoimidazolidine

K2CO3, Acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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